Cas no 543683-37-0 (BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER)

BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER structure
543683-37-0 structure
Product Name:BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
CAS No:543683-37-0
MF:C12H13F2NO4
MW:273.23273062706
CID:3369936
PubChem ID:69837256
Update Time:2025-04-21

BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETIC ACID, 2,6-DIFLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
    • 543683-37-0
    • SCHEMBL6607070
    • 1,1-Dimethylethyl 2,6-difluoro-4-nitrobenzeneacetate
    • DTXSID001218648
    • Inchi: 1S/C12H13F2NO4/c1-12(2,3)19-11(16)6-8-9(13)4-7(15(17)18)5-10(8)14/h4-5H,6H2,1-3H3
    • InChI Key: VTUYENMZECTBGR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1CC(=O)OC(C)(C)C)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.08126422Da
  • Monoisotopic Mass: 273.08126422Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD